Cas no 79277-18-2 (2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester
• CAS No: 79277-18-2
• MF: C₇H₅NO₅S₂
• MW: 247.248299360275
• CID: 578098
• PubChem ID: 157296
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester
• methyl 3-isocyanatosulfonylthiophene-2-carboxylate
• Methyl 3-(isocyanatosulfonyl)-2-thiophenecarboxylate
• methyl 3-[(oxomethylidene)sulfamoyl]thiophene-2-carboxylate
• 2-methoxycarbonyl-3-thienylsulfonylisocyanate
• 2-methoxycarbonyl-3-thiophenesulfonylisocyanate
• 2-methoxycarbonyl-3-thiophene-sulfonylisocyanate
• DTXSID2073647
• 2-carbomethoxy-3-thiophenesulfonylisocyanate
• 79277-18-2
• NS00003452
• 2-methoxycarbonyl-3-thiophenesulfonyl isocyanate
• Methyl 3-isocyanatosulfonyl-2-thiophenecarboxylate
• VJQINSVXSJNRLA-UHFFFAOYSA-N
• EC 410-550-7
• SCHEMBL6228599
• 2-carbomethoxythiophene-3-sulfonyl isocyanate

• Inchi： 1S/C7H5NO5S2/c1-13-7(10)6-5(2-3-14-6)15(11,12)8-4-9/h2-3H,1H3
• InChI Key： VJQINSVXSJNRLA-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 246.960914
• Monoisotopic Mass: 246.960914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 2.2

Experimental Properties

• Density: 1.57
• Boiling Point: 381.2°C at 760 mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.631

2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester Security Information

• Hazard Category Code： 2-14-42/43-48/22
• Safety Instruction： 22-30-35-36/37
• Hazardous Material Identification：
• Risk Phrases：2-14-42/43-48/22
• Safety Term：22-30-35-36/37